Cas no 912905-85-2 (2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol)

• Product name: 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol
• CAS No: 912905-85-2
• MF: C₂₀H₁₈FN₅O
• MW: 363.388226985931
• CID: 5957384
• PubChem ID: 17017456

2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol
• 2-[benzyl-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• Ethanol, 2-[[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl](phenylmethyl)amino]-
• 2-(benzyl(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol
• 912905-85-2
• 2-{benzyl[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol
• F1886-0140
• AKOS002327709

• Inchi： 1S/C20H18FN5O/c21-16-6-8-17(9-7-16)26-20-18(12-24-26)19(22-14-23-20)25(10-11-27)13-15-4-2-1-3-5-15/h1-9,12,14,27H,10-11,13H2
• InChI Key： WMHQADITZPXCII-UHFFFAOYSA-N
• SMILES： C(O)CN(C1N=CN=C2N(C3=CC=C(F)C=C3)N=CC2=1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 363.14953838g/mol
• Monoisotopic Mass: 363.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 520.6±50.0 °C(Predicted)
• pka: 14.21±0.10(Predicted)

Additional information on 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol

Introduction to 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol (CAS No. 912905-85-2)

2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol (CAS No. 912905-85-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol includes a benzyl group, a 4-fluorophenyl moiety, and a pyrazolo[3,4-d]pyrimidine core. These functional groups contribute to the compound's pharmacological profile and its interactions with biological targets. The presence of the fluorine atom in the 4-position of the phenyl ring is particularly noteworthy, as it can enhance the compound's metabolic stability and improve its binding affinity to specific receptors.

Recent studies have explored the potential of 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol as an anticancer agent. One such study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol has shown promise in the treatment of viral infections. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.

The pharmacokinetic properties of 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for further preclinical and clinical evaluation. These findings suggest that the compound could be developed into an effective therapeutic agent with a broad spectrum of applications.

To further enhance the therapeutic potential of 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol, researchers are exploring various chemical modifications to optimize its pharmacological properties. For instance, substituting different functional groups on the benzyl or phenyl moieties can lead to improved potency and selectivity. Additionally, efforts are underway to develop prodrugs that can enhance the compound's solubility and stability in biological systems.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While no clinical trials have been initiated for 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol as of yet, preclinical studies have provided strong evidence supporting its potential as a therapeutic agent. The next phase will involve conducting Phase I clinical trials to assess its safety profile in humans and determine appropriate dosing regimens.

In conclusion, 2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol (CAS No. 912905-85-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in drug discovery. As more studies are conducted and clinical trials are initiated, this compound may pave the way for new treatments in oncology and virology.